Cas no 64257-89-2 (3H-Phenoxazin-3-one, 7-propoxy-)

3H-Phenoxazin-3-one, 7-propoxy- structure
64257-89-2 structure
Product Name:3H-Phenoxazin-3-one, 7-propoxy-
CAS No:64257-89-2
MF:C15H13NO3
MW:255.268624067307
CID:424358
PubChem ID:71380206
Update Time:2025-04-19

3H-Phenoxazin-3-one, 7-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 7-propoxy-
    • 7-propoxyphenoxazin-3-one
    • DTXSID30802731
    • 64257-89-2
    • 7-PROPOXY-3H-PHENOXAZIN-3-ONE
    • Inchi: 1S/C15H13NO3/c1-2-7-18-11-4-6-13-15(9-11)19-14-8-10(17)3-5-12(14)16-13/h3-6,8-9H,2,7H2,1H3
    • InChI Key: GCBUVWAEDBKCRZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OCCC)=O

Computed Properties

  • Exact Mass: 255.08959
  • Monoisotopic Mass: 255.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.89

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